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For researchers and professionals in drug development and clinical science, understanding the
relationship between serum and urine levels of key biomarkers is crucial for pharmacokinetic
studies, disease monitoring, and assessing metabolic pathways. This guide provides a
comparative overview of p-hydroxyphenyllactic acid (HPLA) levels in serum and urine,
supported by experimental data and detailed methodologies.

While studies have established robust methods for the simultaneous quantification of HPLA in
both serum and urine, a definitive statistical correlation coefficient between the two has not
been explicitly reported in the reviewed literature. However, by examining the concentration
ranges and the methodologies for their measurement in parallel, we can infer the dynamics of
HPLA distribution and excretion.

Quantitative Data Comparison

The following table summarizes the concentration ranges of p-hydroxyphenyllactic acid
observed in serum and urine from a study on patients with Alkaptonuria (AKU), a condition
known to affect tyrosine metabolism. This data, derived from a validated liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method, provides a basis for
comparing the levels in these two critical biological matrices.[1][2][3]
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Parameter Serum Urine

Analyte p-Hydroxyphenyllactic Acid p-Hydroxyphenyllactic Acid
(HPLA) (HPLA)

Patient Population Alkaptonuria (AKU) Alkaptonuria (AKU)

Measuring Range 5-500 pmol/L 20-20,000 pmol/L

Intra-assay Precision (%CV) <10.9% <5%

Inter-assay Precision (%CV) <10.6% <9%

Intra-assay Accuracy 96.6%—-110.5% 96.6%—-110.5%

Inter-assay Accuracy 96.6%—-110.5% 96.6%—-110.5%

Metabolic Pathway of p-Hydroxyphenyllactic Acid

p-Hydroxyphenyllactic acid is a metabolite of the amino acid tyrosine. Its formation is part of the
normal tyrosine catabolism pathway. Elevated levels can be indicative of certain metabolic
disorders, such as tyrosinemia and phenylketonuria. The diagram below illustrates the
biochemical pathway leading to the formation of HPLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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